![molecular formula C10H6N2O B8250176 3-(Oxazol-4-yl)benzonitrile](/img/structure/B8250176.png)
3-(Oxazol-4-yl)benzonitrile
Overview
Description
“3-(Oxazol-4-yl)benzonitrile” is a chemical compound that belongs to the class of organic compounds known as oxazoles . Oxazoles are compounds containing an oxazole ring, which is a five-membered aromatic ring with one oxygen atom, one nitrogen atom, and three carbon atoms .
Synthesis Analysis
The synthesis of oxazoles, including “this compound”, often involves two main transformations: the 1,3-dipolar cycloaddition of nitrile oxides to unsaturated compounds and the condensation of hydroxylamine with β-diketones or their synthetic equivalents . These methods have been significantly improved and modernized over time to solve specific practical problems and expand the possibilities of organic synthesis .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by an oxazole ring, which is a five-membered aromatic ring with one oxygen atom, one nitrogen atom, and three carbon atoms . The presence of the labile N–O bond in the oxazole ring allows for the generation of various 1,3-bifunctional derivatives of carbonyl compounds as a result of a series of transformations .Chemical Reactions Analysis
The chemical reactions involving “this compound” are likely to be influenced by the presence of the oxazole ring and the nitrile group. The oxazole ring can undergo various transformations due to the labile N–O bond . The nitrile group can participate in various reactions due to its polar nature.Scientific Research Applications
Atom-Economical Synthesis
3-(Oxazol-4-yl)benzonitrile plays a role in atom-economic synthesis methods. A study by Zanakhov et al. (2021) demonstrates an atom-economic approach for preparing variously substituted 4H-pyrrolo[2,3-d]oxazoles, utilizing benzonitriles including this compound (Zanakhov et al., 2021).
Synthesis of Novel Compounds
Research by Nunno and Scilimati (1987) discusses the synthesis of novel 3-aryl-4,5-dihydro-5-hydroxy-1,2-oxazoles using substituted benzonitrile oxides (Nunno & Scilimati, 1987).
Photophysical and Photochemical Properties
Demirbaş et al. (2016) investigated the photophysical and photochemical properties of zinc(II) and lead(II) phthalocyanines, involving a similar benzonitrile derivative, highlighting its potential in photocatalytic applications (Demirbaş et al., 2016).
Novel Photochemical Reactions
Matveeva et al. (2009) explored novel photochemical reactions involving phosphonium-iodonium ylides and benzonitrile, leading to the formation of oxazole derivatives (Matveeva et al., 2009).
Synthesis of Heterocycles
Khalil, Berghot, and Gouda (2009) utilized a derivative of this compound in synthesizing new heterocycles, demonstrating its utility in creating novel compounds with potential antibacterial activity (Khalil, Berghot, & Gouda, 2009).
Electrocyclic Aromatic Substitution
Groundwater and Sharp (1992) examined the electrocyclic aromatic substitution by nitrile ylides, which may involve similar benzonitrile compounds, contributing to the understanding of nitrile ylide chemistry (Groundwater & Sharp, 1992).
Synthesis of Selective Androgen Receptor Modulators
Aikawa et al. (2017) discussed the synthesis of selective androgen receptor modulators using a 4-(pyrrolidin-1-yl)benzonitrile derivative, demonstrating its application in medicinal chemistry (Aikawa et al., 2017).
Future Directions
The future directions in the research and application of “3-(Oxazol-4-yl)benzonitrile” and other oxazoles could involve the development of new synthetic strategies, particularly metal-free routes, due to the drawbacks associated with metal-catalyzed reactions . Furthermore, given the wide spectrum of biological activities exhibited by oxazoles, there is potential for further exploration in the field of drug discovery .
properties
IUPAC Name |
3-(1,3-oxazol-4-yl)benzonitrile | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N2O/c11-5-8-2-1-3-9(4-8)10-6-13-7-12-10/h1-4,6-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPPBCYRTNORBHA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)C2=COC=N2)C#N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
170.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.